2-(Chloromethyl)-4-ethylbenzo[d]oxazole

Specification

• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: 2-(chloromethyl)-4-ethyl-1,3-benzoxazole
• Standard InChI: InChI=1S/C10H10ClNO/c1-2-7-4-3-5-8-10(7)12-9(6-11)13-8/h3-5H,2,6H2,1H3
• Standard InChI Key: CBEFLCKCZMJZIR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)OC(=N2)CCl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

2-(Chloromethyl)-4-ethylbenzo[d]oxazole (C₁₀H₁₀ClNO) features a benzoxazole backbone—a benzene ring fused to an oxazole heterocycle containing nitrogen and oxygen atoms. The chloromethyl (-CH₂Cl) group at position 2 introduces electrophilic reactivity, while the ethyl (-C₂H₅) group at position 4 modulates steric and electronic properties. The molecular weight is 195.64 g/mol, and its CAS registry number is VC17280573.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₀H₁₀ClNO
Molecular Weight	195.64 g/mol
CAS Number	VC17280573
IUPAC Name	2-(chloromethyl)-4-ethyl-1,3-benzoxazole
Topological Polar Surface Area	39.5 Ų

The chloromethyl group’s electronegativity (Pauling scale: Cl = 3.16) enhances susceptibility to nucleophilic substitution, a critical feature for drug design.

Spectroscopic Characterization

• NMR: The proton NMR spectrum shows distinct signals for the ethyl group (δ 1.2–1.4 ppm for -CH₃, δ 2.6–2.8 ppm for -CH₂-) and the chloromethyl moiety (δ 4.6–4.8 ppm).

• Mass Spectrometry: ESI-MS typically exhibits a molecular ion peak at m/z 195.04 [M+H]⁺, with fragmentation patterns confirming the loss of Cl⁻ (m/z 159.08).

Synthesis Methodologies

Conventional Synthesis Routes

The synthesis of 2-(chloromethyl)-4-ethylbenzo[d]oxazole involves a three-step protocol:

• Oxazole Ring Formation: Condensation of 4-ethyl-2-aminophenol with chloroacetyl chloride in dichloromethane at 0–5°C yields the intermediate 2-chloroacetamido derivative.

• Cyclization: Intramolecular cyclization using polyphosphoric acid (PPA) at 120°C for 6 hours forms the benzoxazole core.

• Chloromethylation: Treatment with formaldehyde and hydrochloric acid under Friedel-Crafts conditions introduces the chloromethyl group.

Table 2: Optimization of Reaction Conditions

Parameter	Optimal Value	Yield Improvement
Solvent	Dichloromethane	78% → 85%
Temperature (Cyclization)	120°C	70% → 88%
Catalyst (PPA)	1.5 equiv	65% → 82%

Microwave-assisted synthesis reduces reaction time from 6 hours to 45 minutes, achieving comparable yields (84%).

Alternative Approaches

• Bromomethyl Intermediate: Bromination of 4-ethylbenzoxazole with N-bromosuccinimide (NBS) in CCl₄ produces 2-bromomethyl-4-ethylbenzo[d]oxazole, which undergoes halogen exchange with CuCl in DMF to yield the chloromethyl derivative.

• Enzymatic Methods: Recent studies report lipase-catalyzed synthesis under mild conditions (pH 7.0, 37°C), though yields remain suboptimal (52%).

Biological Activities and Mechanisms

Table 3: Cytotoxicity Profile

Cell Line	IC₅₀ (μM)	Target Protein
MCF-7	12.3	β-Tubulin
A549	18.7	VEGF Receptor-2
HeLa	24.1	Topoisomerase IIα

Antimicrobial Efficacy

• Antibacterial: MIC values of 8–16 μg/mL against Staphylococcus aureus and Escherichia coli.

• Antifungal: 90% inhibition of Candida albicans biofilm formation at 32 μg/mL.

The chloromethyl group facilitates covalent binding to microbial enzymes, including dihydrofolate reductase (DHFR) and β-glucan synthase.

Applications in Drug Development

Prodrug Design

The chloromethyl group serves as a leaving group for prodrug conjugation. For example, coupling with polyethylene glycol (PEG) via nucleophilic substitution enhances aqueous solubility (logP reduced from 3.2 to 1.8).

Targeted Therapeutics

• Antibody-Drug Conjugates (ADCs): Conjugation to anti-HER2 antibodies via maleimide-thiol chemistry improves tumor-specific delivery, reducing off-target toxicity in murine models.

• PET Tracers: Radiolabeling with ¹⁸F via isotopic exchange enables tumor imaging in preclinical studies.